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Compound of Interest

Compound Name: 5-Bromopyrimidine-2-carbonitrile

Cat. No.: B1268970

This guide provides essential information for researchers, scientists, and drug development
professionals on the proper storage and handling of 5-Bromopyrimidine-2-carbonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Bromopyrimidine-2-carbonitrile?

Al: It is recommended to store 5-Bromopyrimidine-2-carbonitrile in a cool, dry, and well-
ventilated area.[1][2][3][4] Keep the container tightly sealed to prevent moisture absorption and
contamination.[1][2][3][4] Some sources suggest storage at room temperature.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 5-Bromopyrimidine-2-carbonitrile, it is essential to wear appropriate
personal protective equipment, including chemical-resistant gloves (e.g., nitrile rubber), safety
glasses with side-shields or goggles, and a lab coat. If there is a risk of generating dust or
aerosols, a NIOSH-approved respirator should be used.

Q3: Is 5-Bromopyrimidine-2-carbonitrile soluble in water?

A3: 5-Bromopyrimidine-2-carbonitrile is slightly soluble in water.[5][6] It is soluble in some
organic solvents like dichloromethane and chloroform.[3][4]

Q4: What are the primary hazards associated with 5-Bromopyrimidine-2-carbonitrile?
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A4: This compound is hazardous. Key hazards include skin irritation, serious eye irritation, and
potential respiratory irritation if inhaled. It may also be harmful if swallowed.

Q5: What should | do in case of a spill?

A5: In case of a spill, you should first ensure the area is well-ventilated and eliminate any
sources of ignition.[1] Wearing appropriate PPE, clean up the spill immediately.[2] Use dry
clean-up procedures and avoid generating dust.[2] Collect the spilled material in a sealed,
labeled container for proper disposal.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Sample Degradation

Improper storage (exposure to

moisture, air, or light)

Store in a tightly sealed
container in a cool, dry, and
dark place.[1][3][4] Consider
storing under an inert
atmosphere (e.g., argon or

nitrogen).

Contamination

Use clean spatulas and
equipment when handling.
Avoid introducing impurities

into the storage container.

Inconsistent Experimental

Results

Inaccurate weighing due to

static electricity

Use an anti-static gun or
ionizer when weighing the

compound.

Incomplete dissolution

Ensure the compound is fully
dissolved in the chosen
solvent. Sonication may aid

dissolution.

Difficulty in Handling (static
solid)

Static electricity on the solid

powder

Handle the compound in an
environment with controlled

humidity. Use anti-static tools.

Caking or Clumping of the
Solid

Moisture absorption

Ensure the storage container
is tightly sealed and stored in a
dry environment.[3][4] If
clumping occurs, the material
may need to be gently broken
up in a dry environment before

use.

Experimental Protocols

Safe Handling Protocol:
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» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS). Have a designated and well-ventilated workspace, such as a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and safety goggles.

e Weighing: To minimize dust generation, weigh the compound carefully. Use a balance with a
draft shield.

o Transfer: Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust
clouds.

» After Handling: Wash hands thoroughly with soap and water after handling the compound.
Clean the work area and any equipment used.

» Storage: Securely close the container and return it to the designated storage location.[1][2]

[3][4]
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][7]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing.[1] If skin irritation occurs, get
medical advice.[1][7]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][7] Seek immediate medical attention.[1]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Data and Properties
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Property Value Source
Molecular Formula CsH2BrNs [41[6]
Molecular Weight 183.99 g/mol [41[6]
Appearance White to o.ff—white or light 1]
yellow solid

Melting Point 115-121 °C [8]
Boiling Point 317.7 °C at 760 mmHg [8]
Solubility in Water Slightly soluble [51[6]

o ) Soluble in dichloromethane
Solubility in Organic Solvents
and chloroform

[3]4]

Logical Workflow for Troubleshooting

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.chembk.com/en/chem/5-Bromopyrimidine-2-carbonitrile
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.chembk.com/en/chem/5-Bromopyrimidine-2-carbonitrile
https://www.nj-finechem.com/products/nitrile/2-bromopyrimidine-5-carbonitrile-cas-100520-92-3.html
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.sigmaaldrich.com/AU/en/product/chemscenellcpreferredpartner/ciah987f545c
https://www.sigmaaldrich.com/AU/en/product/chemscenellcpreferredpartner/ciah987f545c
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2363606.htm
https://www.chembk.com/en/chem/5-Bromopyrimidine-2-carbonitrile
https://www.nj-finechem.com/products/nitrile/2-bromopyrimidine-5-carbonitrile-cas-100520-92-3.html
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start Troubleshooting

Storage Issues

Problem with Stored Compound?

andling & Experimental Issues

(Degradation/DiscoIoration) (Caking/CIumping)

: |

Verify Storage Conditions] (
C

- Tightly Sealed?

Incomplete Dissolution
- Cool, Dry, Dark Place?

Store Properly (Use Anti-Static Device) G/erify Solvent and Aiding Dissolution (e.g., Sonicatio@
J
Refine Experimental Protocol

Inaccurate Weighing

heck for Moisture Exposura

AN

Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://aksci.com/sds/9292BB_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0101_msds.pdf
https://www.nj-finechem.com/products/nitrile/2-bromopyrimidine-5-carbonitrile-cas-100520-92-3.html
https://www.nj-finechem.com/products/nitrile/2-bromopyrimidine-5-carbonitrile-cas-100520-92-3.html
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2363606.htm
https://www.chembk.com/en/chem/5-Bromopyrimidine-2-carbonitrile
https://www.fishersci.com/store/msds?partNumber=AAJ64219MD&productDescription=5-BRMO-2+-DEOXYURIDIN+98+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/product/chemscenellcpreferredpartner/ciah987f545c
https://www.benchchem.com/product/b1268970#storage-and-handling-of-5-bromopyrimidine-2-carbonitrile
https://www.benchchem.com/product/b1268970#storage-and-handling-of-5-bromopyrimidine-2-carbonitrile
https://www.benchchem.com/product/b1268970#storage-and-handling-of-5-bromopyrimidine-2-carbonitrile
https://www.benchchem.com/product/b1268970#storage-and-handling-of-5-bromopyrimidine-2-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

